Cas no 176508-81-9 (4-Cyano-3-fluorobenzoic acid)
4-Cyano-3-fluorobenzoic acid structure
Product Name:4-Cyano-3-fluorobenzoic acid
CAS No:176508-81-9
MF:C8H4FNO2
MW:165.121265411377
MDL:MFCD03094324
CID:66055
PubChem ID:2778468
Update Time:2025-04-18
4-Cyano-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-3-fluorobenzoic acid
- 3-FLUORO-4-CYANOBENZOIC ACID
- 4-Carboxy-2-fluorobenzonitrile
- 4-Cyano-3-fluorobenzoicacid
- 4-cyano-3-fluoro-benzoic Acid
- Benzoic acid, 4-cyano-3-fluoro-
- PubChem4604
- KSC536E3F
- Jsp003631
- Benzoic acid,4-cyano-3-fluoro-
- ZWKNDLMYSLLMRF-UHFFFAOYSA-N
- 4-cyano-3-fluoranyl-benzoic acid
- BCP17417
- CK1071
- SBB064340
- TRA
- AC-434
- 176508-81-9
- C2799
- SY014947
- CS-W008427
- SCHEMBL393075
- FT-0651135
- A3918
- AM20050121
- MFCD03094324
- DTXSID00380955
- AKOS005063920
- (-)-ALPHA-[1-(DIBUTYLAMINO)ETHYL]BENZYLALCOHOL
- EN300-112003
- A812187
- PS-6743
- DB-006790
- DTXCID80331980
-
- MDL： MFCD03094324
- Inchi： 1S/C8H4FNO2/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-3H,(H,11,12)
- InChI Key： ZWKNDLMYSLLMRF-UHFFFAOYSA-N
- SMILES： FC1=C(C#N)C=CC(C(=O)O)=C1
Computed Properties
- Exact Mass: 165.02300
- Monoisotopic Mass: 165.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.1
- XLogP3: 1.3
Experimental Properties
- Color/Form: No data available
- Density: 1.42
- Melting Point: 162.0 to 166.0 deg-C
- Boiling Point: 335.7℃ at 760 mmHg
- Flash Point: 156.9℃
- Refractive Index: 1.564
- PSA: 61.09000
- LogP: 1.39558
4-Cyano-3-fluorobenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H302-H315-H318-H335
- Warning Statement： P261-P280-P305 + P351 + P338
- Hazardous Material transportation number：UN 3439
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： S22; S36/37/39; S39; S26
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Storage Condition：Store at room temperature
4-Cyano-3-fluorobenzoic acid Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Cyano-3-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2799-5g |
4-Cyano-3-fluorobenzoic acid |
176508-81-9 | >97.0%(T)(HPLC) | 5g |
¥2,650.00 | 2021-05-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2799-1g |
4-Cyano-3-fluorobenzoic acid |
176508-81-9 | 97.0%(LC&T) | 1g |
￥575.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C272A-1g |
4-Cyano-3-fluorobenzoic acid |
176508-81-9 | 98% | 1g |
￥120.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C272A-5g |
4-Cyano-3-fluorobenzoic acid |
176508-81-9 | 98% | 5g |
￥426.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C272A-25g |
4-Cyano-3-fluorobenzoic acid |
176508-81-9 | 98% | 25g |
￥1676.0 | 2022-05-30 | |
| Chemenu | CM157678-10g |
4-Cyano-3-fluorobenzoic acid |
176508-81-9 | 95+% | 10g |
$102 | 2021-06-17 | |
| Chemenu | CM157678-25g |
4-Cyano-3-fluorobenzoic acid |
176508-81-9 | 95+% | 25g |
$201 | 2021-06-17 | |
| Chemenu | CM157678-100g |
4-Cyano-3-fluorobenzoic acid |
176508-81-9 | 95+% | 100g |
$539 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W132802-5g |
4-Cyano-3-fluorobenzoic acid |
176508-81-9 | ≥95% | 5g |
¥430.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W132802-1g |
4-Cyano-3-fluorobenzoic acid |
176508-81-9 | ≥95% | 1g |
¥126.90 | 2023-08-31 |
4-Cyano-3-fluorobenzoic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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